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Compound of Interest

Compound Name: 2-Ethoxybenzhydrazide

Cat. No.: B1580646

This technical guide provides a comprehensive overview of 2-Ethoxybenzhydrazide, a
member of the versatile benzhydrazide class of compounds. This document is intended for
researchers, scientists, and drug development professionals, offering a detailed exploration of
its chemical properties, structure, and potential applications, grounded in established scientific
principles. While extensive data on this specific molecule is not widely published, this guide
synthesizes available information and draws logical inferences from closely related analogues
to provide a thorough and practical resource.

Introduction to the Benzhydrazide Scaffold

Benzhydrazides are a class of organic compounds characterized by a benzene ring linked to a
hydrazide functional group (-CONHNH?2). This structural motif is a cornerstone in medicinal
chemistry, serving as a pharmacophore in numerous clinically significant drugs.[1] The inherent
biological activity of the benzhydrazide core is attributed to its ability to form stable chelates
with metal ions and its capacity to act as a hydrogen bond donor and acceptor, facilitating
interactions with biological targets.[1] Notable examples of drugs containing the benzhydrazide
scaffold include the antitubercular agent isoniazid and the antidepressant nialamide.[1] The
diverse pharmacological activities exhibited by benzhydrazide derivatives, including
antimicrobial, anticancer, anti-inflammatory, and antioxidant properties, underscore the
therapeutic potential of this chemical class.[2]
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Physicochemical Properties and Structural
Elucidation of 2-Ethoxybenzhydrazide

2-Ethoxybenzhydrazide, also known as o-ethoxybenzhydrazide, is a derivative of benzoic

acid. Its fundamental properties are summarized below.

Property Value Source
CAS Number 21018-13-3 [3]
Molecular Formula CoH12N202 [3]
Molecular Weight 180.20 g/mol [1]
IUPAC Name 2-ethoxybenzohydrazide [1]
SMILES CCOC1=CC=CC=C1C(=O)NN  [1]
LogP (calculated) 0.689 [4]

Log of Water Solubility
-2.36 mol/L
(calculated)

[4]

Structural Features

The structure of 2-Ethoxybenzhydrazide features a benzene ring substituted with an ethoxy

group at the ortho position relative to the benzhydrazide moiety.

Ethyl 2-ethoxybenzoate
+
Hydrazine Hydrate

+
Ethanol (solvent)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/4

Tech Support


https://www.benchchem.com/product/b1580646?utm_src=pdf-body
https://www.benchchem.com/product/b1580646?utm_src=pdf-body
https://www.researchgate.net/figure/Cytotoxic-activity-mean-half-maximal-effective-concentration-EC-50-SEM-of-1d-and_tbl1_348816977
https://www.researchgate.net/figure/Cytotoxic-activity-mean-half-maximal-effective-concentration-EC-50-SEM-of-1d-and_tbl1_348816977
https://www.researchgate.net/figure/Antiproliferative-effect-72-h-IC-50-values-M-standard-error-n-3-of_tbl3_336140263
https://www.researchgate.net/figure/Antiproliferative-effect-72-h-IC-50-values-M-standard-error-n-3-of_tbl3_336140263
https://www.researchgate.net/figure/Antiproliferative-effect-72-h-IC-50-values-M-standard-error-n-3-of_tbl3_336140263
https://www.rsc.org/suppdata/c7/qo/c7qo00276a/c7qo00276a1.pdf
https://www.rsc.org/suppdata/c7/qo/c7qo00276a/c7qo00276a1.pdf
https://www.benchchem.com/product/b1580646?utm_src=pdf-body
https://www.benchchem.com/product/b1580646?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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